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Compound of Interest

Compound Name: JV8

Cat. No.: B15570335 Get Quote

Despite its chemical definition as N-isoquinolin-6-yl-2-(2-methylphenoxy)ethanamide, a

comprehensive review of scientific literature and chemical databases reveals a significant

absence of publicly available information regarding the biological activity of the compound

designated as JV8. While its chemical structure is known and cataloged, there is no associated

data on its mechanism of action, efficacy, or the signaling pathways it may modulate. This lack

of information precludes the creation of an in-depth technical guide as requested.

Searches across major scientific databases, including PubChem and ChEMBL, under its

chemical name and known identifiers (PubChem CID: 138115404, ChEMBL ID:

CHEMBL4441123), yielded no bioassay results or associated publications detailing its

experimental evaluation.[1][2] Similarly, an investigation into the Protein Data Bank (PDB)

showed that the entry "8JV8" is related to the cryo-EM structure of a panda P2X7 receptor and

is not associated with the JV8 compound in question.[3][4][5][6] The naming appears to be

coincidental.

The absence of published data means that no quantitative information on JV8's biological

effects, such as IC50 or EC50 values, is available. Consequently, it is not possible to

summarize such data in tabular form. Furthermore, without any cited experiments, detailed

methodologies or experimental protocols involving JV8 cannot be provided.

Logically, the lack of experimental data also means that there are no described signaling

pathways or experimental workflows associated with the JV8 compound. Therefore, the

creation of diagrams to visualize these processes is not feasible.
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In conclusion, the compound JV8, or N-isoquinolin-6-yl-2-(2-methylphenoxy)ethanamide,

remains an uncharacterized molecule in the public scientific domain. While its synthesis is

theoretically achievable based on its structure, no specific protocols have been published.

Researchers, scientists, and drug development professionals should be aware that any

investigation into the biological properties of this compound would be entering uncharted

territory, with no prior art to build upon. Future research would first need to involve the chemical

synthesis of the compound, followed by broad in vitro screening to identify any potential

biological activity. Until such foundational research is conducted and published, a detailed

technical guide on the JV8 compound cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

